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Compound of Interest

Compound Name: 2',4'-Dimethoxy-3-hydroxyflavone

CAS No.: 95382-87-9

Cat. No.: B13799755

Get Quote

Executive Summary
2',4'-Dimethoxy-3-hydroxyflavone is a synthetic flavonoid derivative belonging to the flavonol

subclass.[1] While often overshadowed by its isomer 7,4'-dimethoxy-3-hydroxyflavone (a potent

PAR4 antagonist), the 2',4'-isomer holds distinct significance in photophysical chemistry and

structure-activity relationship (SAR) studies.[1]

Its primary technical utility lies in its role as a fluorescent probe capable of Excited-State

Intramolecular Proton Transfer (ESIPT). The steric hindrance introduced by the 2'-methoxy

group disrupts the coplanarity of the B-ring, modulating the dual-emission characteristics

(green/blue fluorescence) essential for ratiometric sensing of local environmental polarity.

Biologically, it serves as a lipophilic flavonol model for studying antioxidant capacity and

metabolic stability against cytochrome P450 enzymes.
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Property Detail

IUPAC Name
3-hydroxy-2-(2,4-dimethoxyphenyl)chromen-4-

one

CAS Number 95382-87-9

Molecular Formula C₁₇H₁₄O₅

Molecular Weight 298.29 g/mol

Core Scaffold Flavonol (3-Hydroxyflavone)

Substituents
Methoxy (-OCH₃) at 2' (ortho) and 4' (para)

positions of the B-ring.[1][2][3][4][5]

Solubility
Soluble in DMSO, Ethanol, Methanol; Poorly

soluble in water.[1]

Structural Significance (The "Ortho Effect")
The defining feature of this molecule is the 2'-methoxy group.[1] Unlike the planar 3-

hydroxyflavone parent, the 2'-substituent introduces significant steric repulsion with the

carbonyl oxygen (C4=O) and the 3-hydroxyl group.

Consequence: The B-ring is forced to rotate out of plane relative to the chromone core (A+C

rings).[1]

Impact: This "twisted" conformation reduces conjugation, altering absorption spectra and

modulating the energy barrier for proton transfer (ESIPT).[1]

Synthesis Protocol
The synthesis follows the classical Algar-Flynn-Oyamada (AFO) reaction pathway, starting with

a Claisen-Schmidt condensation.

Step 1: Chalcone Synthesis (Claisen-Schmidt
Condensation)
Objective: Create the 2'-hydroxychalcone intermediate.[1]
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Reagents:

2'-Hydroxyacetophenone (10 mmol)[1]

2,4-Dimethoxybenzaldehyde (10 mmol)[1]

Ethanol (20 mL)

KOH (40% aqueous solution, 10 mL)[1]

Protocol:

Dissolve 2'-hydroxyacetophenone and 2,4-dimethoxybenzaldehyde in ethanol.

Add KOH solution dropwise at 0°C with stirring.

Stir at room temperature for 24 hours. The solution will turn deep orange/red.[1]

Pour into ice water and acidify with dilute HCl (10%) to precipitate the chalcone.

Filter, wash with water, and recrystallize from ethanol.[1]

Step 2: Oxidative Cyclization (AFO Reaction)
Objective: Cyclize the chalcone to form the 3-hydroxyflavone.[1]

Reagents:

Chalcone intermediate (from Step 1)[1]

Hydrogen Peroxide (30% H₂O₂, 5 mL)

NaOH (15% aqueous, 10 mL)

Methanol (30 mL)

Protocol:

Suspend the chalcone in methanol.[1]
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Add NaOH solution and cool to 0°C.

Add H₂O₂ dropwise.[1] The color will shift from red/orange to pale yellow.

Stir at 0°C for 2 hours, then at room temperature overnight.

Acidify with dilute HCl to precipitate the crude flavonol.

Purification: Recrystallize from methanol/chloroform to yield pale yellow needles of 2',4'-
Dimethoxy-3-hydroxyflavone.

Photophysical Activity: The ESIPT Mechanism
The most validated "activity" of 2',4'-Dimethoxy-3-hydroxyflavone is its behavior as an ESIPT

probe.[1] Upon excitation, the 3-hydroxyl proton transfers to the carbonyl oxygen, forming a

tautomer.

Mechanism of Action
Normal (N) State:* Excitation of the flavonol.[1] Emits Blue/Violet fluorescence.[1]

Tautomer (T) State:* Ultra-fast proton transfer (ESIPT) occurs.[1] Emits Green/Yellow

fluorescence.[1]

The 2'-Methoxy Effect: The steric twist hinders the planarization required for efficient ESIPT

in some solvents.[1] This makes the N/T emission ratio highly sensitive to solvent polarity

and hydrogen bonding capacity.
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Effect of 2'-Methoxy Group
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Caption: Schematic of the Excited-State Intramolecular Proton Transfer (ESIPT) cycle. The 2'-

methoxy group modulates the N to T* transition rate via steric twisting.*[1]

Biological Activity & Pharmacological Potential[1][5]
[7][8][9]
While specific clinical data for the 2',4'-isomer is less abundant than for the 7,4'-isomer, its

biological profile is inferred from established Structure-Activity Relationships (SAR) of

methoxyflavones.[1]

Comparative Analysis: 2',4' vs. 7,4' Isomers
Feature

2',4'-Dimethoxy-3-

hydroxyflavone

7,4'-Dimethoxy-3-

hydroxyflavone

Primary Target
Fluorescent Probe (ESIPT),

ABC Transporters (Predicted)

PAR4 Antagonist (Anti-

thrombotic)

Structure B-ring substitution (Ortho/Para)
A-ring (7) and B-ring (4')

substitution

Conformation Twisted (Non-planar) Planar

Key Reference
Crystal Structure &

Fluorescence Studies
Biochem Pharmacol (2022) [1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13799755/docs?utm_src=pdf-body-img#technical-guide-biological-activity-chemical-properties-of-2-4-dimethoxy-3-hydroxyflavone
https://patents.google.com/patent/WO2003057210A1/en
https://patents.google.com/patent/WO2003057210A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13799755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Predicted Pharmacological Activities
Based on the methoxy-flavonol scaffold, the following activities are scientifically grounded:

A. Antioxidant Capacity (Moderate)
Mechanism: The 3-hydroxyl group is a potent radical scavenger.[1] However, methylation of

the B-ring (2', 4') reduces the H-atom donating capacity compared to polyhydroxylated

analogs (like Quercetin).

Utility: It serves as a lipophilic antioxidant, capable of protecting cell membranes from lipid

peroxidation more effectively than hydrophilic flavonoids.[1]

B. Cytotoxicity & Metabolic Stability[1]
Mechanism: Methoxy groups ("capping" OH groups) prevent rapid glucuronidation/sulfation

by Phase II enzymes, increasing bioavailability.[1]

Target: Methoxyflavones often inhibit CYP1B1 (associated with cancer progression) and

ABC Transporters (P-gp/ABCG2), potentially reversing multidrug resistance (MDR).[1]

Protocol for Validation: MTT Assay (see below).

Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Protocol)
Purpose: To determine the IC50 of 2',4'-Dimethoxy-3-hydroxyflavone against cancer cell

lines (e.g., MCF-7, HepG2).[1]

Preparation: Dissolve compound in DMSO to create a 10 mM stock.

Seeding: Plate cells (5,000 cells/well) in 96-well plates. Incubate for 24h.

Treatment: Add serial dilutions of the compound (0.1 µM – 100 µM). Ensure final DMSO <

0.5%.

Incubation: Incubate for 48-72 hours at 37°C, 5% CO₂.

Detection: Add MTT reagent (0.5 mg/mL).[1] Incubate for 4 hours.
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Solubilization: Dissolve formazan crystals in DMSO.

Measurement: Read Absorbance at 570 nm. Calculate IC50 using non-linear regression.

Fluorescence Ratiometric Assay
Purpose: To characterize the ESIPT dual emission.

Solvents: Prepare 10 µM solutions in Toluene (non-polar) and Acetonitrile (polar).

Excitation: Set excitation wavelength to 340-360 nm (Absorption max).

Emission Scan: Record spectra from 380 nm to 600 nm.

Analysis: Observe two peaks:

~400-420 nm: Normal (N*) band (Blue).[1]

~520-550 nm: Tautomer (T*) band (Green).

Ratio: Calculate

. A lower ratio in polar solvents indicates disruption of the intramolecular H-bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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